4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate

Specification

• CAS No.: 6975-73-1
• Molecular Formula: C6H7N3O2
• Molecular Weight: 153.14 g/mol
• IUPAC Name: 1-oxidopyridin-1-ium-4-carbohydrazide
• Standard InChI: InChI=1S/C6H7N3O2/c7-8-6(10)5-1-3-9(11)4-2-5/h1-4H,7H2,(H,8,10)
• Standard InChI Key: XKGCDQMJYCDBPE-UHFFFAOYSA-N
• SMILES: C1=C[N+](=CC=C1C(=O)NN)[O-]
• Canonical SMILES: C1=C[N+](=CC=C1C(=O)NN)[O-]

Introduction

Chemical Structure and Properties

4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate, identified by CAS number 6975-73-1, is an organic compound with a pyridine ring structure that features both a hydrazide functional group and an N-oxide moiety. The presence of the 1-oxide indicates that there is an oxygen atom bonded to the nitrogen in the pyridine ring, which significantly influences its reactivity and properties. The compound's structure creates a zwitterionic character, with a positively charged nitrogen and a negatively charged oxygen.

The chemical formula of the compound is C6H7N3O2 with a molecular weight of 153.14 g/mol. Its structural characteristics include a six-membered aromatic ring containing one nitrogen atom (pyridine), with a hydrazide group (-CONHNH2) at the 4-position and an N-oxide group at the nitrogen position of the pyridine ring.

Table 1: Basic Chemical Information of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate

Parameter	Information
CAS Number	6975-73-1
Molecular Formula	C6H7N3O2
Molecular Weight	153.14 g/mol
IUPAC Name	4-(hydrazinecarbonyl)pyridine 1-oxide
Common Synonyms	4-Pyridinecarboxylic acid, hydrazide, 1-oxide; Isonicotinic acid 1-oxide hydrazide; Isoniazid, 1-oxide
SMILES	NNC(=O)C1=CC=N+C=C1
InChI	InChI=1S/C6H7N3O2/c7-8-6(10)5-1-3-9(11)4-2-5/h1-4H,7H2,(H,8,10)
InChI Key	XKGCDQMJYCDBPE-UHFFFAOYSA-N

Physical Properties

4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate exhibits distinctive physical properties that influence its behavior in various chemical environments. According to available data, the compound has a melting point of 212-213°C when recrystallized from ethanol (85%). Its predicted density is approximately 1.42±0.1 g/cm³, and it has an estimated pKa value of 11.71±0.10.

The compound demonstrates moderate solubility in polar solvents due to its ability to form hydrogen bonds through the hydrazide group and the N-oxide functionality. This characteristic makes it suitable for various pharmaceutical formulations and chemical reactions requiring polar environments.

Table 2: Physical Properties of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate

Property	Value
Melting Point	212-213°C (in 85% ethanol)
Density	1.42±0.1 g/cm³ (Predicted)
pKa	11.71±0.10 (Predicted)
Appearance	Colorless solid
Solubility	Moderate in polar solvents

Applications in Pharmaceutical Research

4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate has shown significant potential in pharmaceutical applications. It has been described as a medicinal compound with potent anticancer properties. The compound's structural features, including the hydrazide group and the N-oxide moiety, contribute to its biological activity.

This compound serves as an important reagent in pharmacological synthesis, particularly in the preparation of anti-tuberculosis compounds. The structural similarity to isoniazid (a first-line anti-tuberculosis drug) suggests potential applications in developing new anti-tuberculosis agents.

In the field of medicinal chemistry, pyridinium Schiff bases and ionic liquids have attracted increasing interest due to their diverse biological activities. The presence of both the hydrazide group and the N-oxide functionality in 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate makes it a versatile building block for the synthesis of more complex biologically active compounds.

Research has also identified this compound as a topiroxostat impurity (Topiroxostat Impurity 3), highlighting its relevance in pharmaceutical quality control and analysis of active pharmaceutical ingredients (APIs).

Recent Research Findings

Recent research has explored the potential of pyridinium-based compounds similar to 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate in various therapeutic applications. One study involved the synthesis of a library of 32 cationic fluorinated pyridinium hydrazone-based amphiphiles, which were assessed for their anticancer inhibition activity against different cancer cell lines. The results revealed that increasing the length of the hydrophobic chain of the synthesized analogues significantly enhanced their anticancer activities, suggesting structure-activity relationships that might be applicable to 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate derivatives.

Substantial increases in caspase-3 activity were demonstrated upon treatment with the most potent compounds in this series, suggesting an apoptotic cellular death pathway. These findings indicate potential mechanisms through which 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate and its derivatives might exert anticancer effects.

In another area of research, N-phenylpyrrolamide inhibitors of bacterial DNA gyrase with improved antibacterial activity were developed, potentially involving synthetic pathways that could incorporate compounds like 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate. This research direction highlights the compound's potential utility in antibacterial drug development.

A recent crystallographic study reported the structure of (E)-4-(2-(pyridin-4-ylmethylene)hydrazine-1-carbonyl)pyridin-1-ium-2-olate dihydrate, a related compound that shares structural similarities with 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate. Such structural information provides valuable insights for understanding the three-dimensional arrangement and potential interaction sites of these compounds in biological systems.

Supplier	Product Name	Purity	Catalog/Reference	Notes
CymitQuimica	4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate	Min. 95%	3D-GAA97573	Estimated delivery: Jun 2025
CymitQuimica	Topiroxostat Impurity 3	-	4Z-T-148004	Estimated delivery: Apr 2025
AChemBlock	4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate	95%	L19826	Building block category
GlpBio	4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate	-	GF28208	Sample solutions available
CookeChem	4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate	95%	-	Used in pharmacological synthesis

Stock Solution Preparation

For laboratory applications, proper preparation of stock solutions is essential. According to information from GlpBio, the following concentrations can be prepared from different amounts of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate:

Table 4: Stock Solution Preparation Guide

Concentration	Volume needed for 1 mg	Volume needed for 5 mg	Volume needed for 10 mg
1 mM	6.53 mL	32.65 mL	65.30 mL
5 mM	1.31 mL	6.53 mL	13.06 mL
10 mM	0.65 mL	3.27 mL	6.53 mL

General recommendations for stock solution preparation include selecting appropriate solvents based on the compound's solubility, storing solutions in separate packages to avoid product degradation from repeated freezing and thawing, and adhering to specific storage conditions. When stored at -80°C, stock solutions can be used within 6 months; when stored at -20°C, they should be used within 1 month.

Structural Relationships and Analogs

4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate bears structural similarities to isoniazid (4-pyridinecarboxylic acid hydrazide, CAS: 54-85-3), a widely used first-line anti-tuberculosis drug. The primary difference lies in the N-oxide group present in 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate, which alters its physicochemical properties and potentially its biological activity profile.

Another related compound is ethyl isonicotinate 1-oxide (CAS: 14906-37-7), which features the same pyridine N-oxide core structure but with an ethyl ester group instead of the hydrazide functionality. This relationship suggests potential synthetic pathways where 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate could be prepared from ethyl isonicotinate 1-oxide through reaction with hydrazine.

Understanding these structural relationships is valuable for predicting chemical reactivity, developing synthetic routes, and exploring structure-activity relationships in drug discovery efforts.